Cas no 2071-20-7 (Bis(diphenylphosphino)methane)

Bis(diphenylphosphino)methane (dppm) is a bidentate phosphine ligand with the formula (C6H5)2PCH2P(C6H5)2. It is widely used in coordination chemistry and catalysis due to its ability to form stable chelate complexes with transition metals, particularly palladium, platinum, and rhodium. The ligand’s flexible methylene bridge allows for adaptable coordination geometries, enhancing its utility in homogeneous catalytic systems. Dppm is valued for its role in facilitating cross-coupling reactions, hydrogenation, and other organometallic transformations. Its robust stability under reaction conditions and efficient metal-binding properties make it a preferred choice for researchers developing advanced catalytic processes and metal-organic frameworks.
Bis(diphenylphosphino)methane structure
Bis(diphenylphosphino)methane structure
Product Name:Bis(diphenylphosphino)methane
CAS No:2071-20-7
MF:C25H22P2
MW:384.389708042145
MDL:MFCD00003537
CID:42423
PubChem ID:74952
Update Time:2025-05-27

Bis(diphenylphosphino)methane Chemical and Physical Properties

Names and Identifiers

    • Bis(diphenylphosphino)methane
    • Bis-(diphenylphosphino)methane
    • diphenylphosphanylmethyl(diphenyl)phosphane
    • dppm
    • Methylenebis(diphenylphosphine)
    • Ph2PCH2PPh2
    • Tetraphenylmethylenediphosphine
    • DPM
    • Methanediylbis[diphenylphosphine
    • Phosphine, methylenebis[diphenyl-
    • Methylenebis[diphenylphosphine]
    • Methanediylbis[diphenylphosphine]
    • I5O2HZR38V
    • [(diphenylphosphanyl)methyl]diphenylphosphane
    • XGCDBGRZEKYHNV-UHFFFAOYSA-N
    • Bis(diphenylphosphino)methane, 98%
    • 1,1-bis(diphenylphosphino)methane
    • C25H22P2
    • NSC147767
    • PubChem653
    • MDL: MFCD00003537
    • Inchi: 1S/C25H22P2/c1-5-13-22(14-6-1)26(23-15-7-2-8-16-23)21-27(24-17-9-3-10-18-24)25-19-11-4-12-20-25/h1-20H,21H2
    • InChI Key: XGCDBGRZEKYHNV-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)CP(C1C=CC=CC=1)C1C=CC=CC=1
    • BRN: 758760

Computed Properties

  • Exact Mass: 384.12000
  • Monoisotopic Mass: 384.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: . white crystalline powder
  • Density: 1.1490
  • Melting Point: 118.0 to 122.0 deg-C
  • Boiling Point: 497.2 °C at 760 mmHg
  • Flash Point: 270.2 °C
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 27.18000
  • LogP: 5.20970
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined

Bis(diphenylphosphino)methane Security Information

Bis(diphenylphosphino)methane Customs Data

  • HS CODE:29310095
  • Customs Data:

    China Customs Code:

    29310095

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(CAS:2071-20-7)双(二苯基膦)甲烷
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Suzhou Senfeida Chemical Co., Ltd
(CAS:2071-20-7)Bis(diphenylphosphino)methane
sfd4085
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2071-20-7)双(二苯基膦)甲烷
LE1727109
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email